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Compound of Interest

Compound Name: Sodium metatungstate

Cat. No.: B031386 Get Quote

For researchers, scientists, and drug development professionals navigating the choices for

density gradient ultracentrifugation, the selection of the appropriate medium is critical for

successful separation of biomolecules. This guide provides an objective comparison of two

common media: sodium metatungstate and cesium chloride, supported by their physical

properties and common applications.

Sodium metatungstate and cesium chloride are two of the most widely used salts for creating

density gradients in ultracentrifugation, a technique indispensable for the purification of

macromolecules such as proteins, nucleic acids, and viral vectors.[1][2][3] The choice between

these two media depends on several factors including the required density range, the nature of

the biological sample, and considerations of toxicity and cost.

At a Glance: Key Differences
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Feature
Sodium Metatungstate
(SMT)

Cesium Chloride (CsCl)

Chemical Formula Na₆[H₂W₁₂O₄₀][4] CsCl[5]

Maximum Density ~3.1 g/cm³[4] ~1.9 g/mL[6]

Viscosity Relatively low[4] Relatively low[5]

pH of Solution

Typically acidic (pH 2-3 for

high density) but adjustable[7]

[8]

Neutral

Toxicity
Generally considered non-

toxic[4][9]

Can be toxic, especially to

cardiac tissue[10][11][12]

Biocompatibility
Generally good, but pH may

need adjustment

Can affect the hydration and

conformation of some proteins

Common Applications
Mineral separation, some

biological applications[13]

DNA/RNA purification, virus

purification (AAV, adenovirus),

protein separation[14][15][16]

[17]

Cost Generally more expensive Generally less expensive

Hygroscopic Nature
Not specified as highly

hygroscopic

Highly hygroscopic and

deliquescent[5][18]

Performance and Applications
Cesium Chloride (CsCl): The Established Standard

Cesium chloride has a long history in molecular biology and is the traditional choice for

isopycnic centrifugation of nucleic acids and viruses.[16] Its high density and low viscosity allow

for the formation of steep gradients, enabling the separation of molecules with small differences

in buoyant density.[5] For example, it is widely used to separate supercoiled plasmid DNA from

linear and nicked forms and to purify various viral particles, including adeno-associated virus

(AAV) and adenoviruses.[14][15][17][19]
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The primary mechanism of separation in a CsCl gradient is the establishment of an equilibrium

between sedimentation and diffusion of the CsCl salt itself under high centrifugal force.[20]

Biological macromolecules migrate to a point in the gradient where their buoyant density

equals that of the surrounding medium.[20]

However, CsCl is not without its drawbacks. It is known to be hygroscopic, meaning it readily

absorbs moisture from the air, which can alter the concentration and density of prepared

solutions.[5] More significantly, cesium ions can have toxic effects on cells and organisms.

Studies have shown that cesium can interfere with potassium-dependent biological processes

and has been linked to cardiac issues.[10][21] This is a critical consideration when the

biological activity of the purified sample is of utmost importance.

Sodium Metatungstate (SMT): The Non-Toxic Alternative

Sodium metatungstate, also known as sodium polytungstate, has emerged as a popular

alternative to CsCl, primarily due to its non-toxic nature.[4][9] This makes it a safer option for

both the researcher and for applications where the purified product is intended for in vivo use.

SMT solutions can reach a higher maximum density than CsCl, offering a broader range for

separating dense particles.[4]

A key advantage of SMT is its low viscosity even at high densities, which facilitates the rapid

banding of macromolecules.[4] Unlike CsCl, which forms a gradient in situ during

ultracentrifugation, SMT is often used to form pre-formed step or continuous gradients. Its

solutions are also generally less corrosive than halide salt solutions.

One consideration when using SMT is the pH of the solution. High-density solutions of sodium
metatungstate are typically acidic (pH 2-3), which could potentially denature or inactivate pH-

sensitive proteins or other biomolecules.[7][8] However, the pH can be adjusted to a neutral

range by adding a base like sodium hydroxide.[8]

Experimental Protocols: A General Overview
The following are generalized protocols for preparing density gradients for ultracentrifugation.

Specific parameters will need to be optimized based on the sample, rotor, and centrifuge used.
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Cesium Chloride Gradient Ultracentrifugation (for Viral
Vector Purification)

Preparation of CsCl Solutions: Prepare a series of CsCl solutions with different densities

(e.g., 1.25 g/mL and 1.40 g/mL) in a suitable buffer (e.g., Tris-HCl). The density can be

accurately measured using a refractometer.

Gradient Formation: Carefully layer the CsCl solutions of decreasing density into an

ultracentrifuge tube, starting with the highest density at the bottom. A step gradient is

commonly used for viral purification.[14]

Sample Loading: The crude viral lysate is typically treated with a nuclease to digest free

nucleic acids and then loaded on top of the gradient.

Ultracentrifugation: The tubes are then centrifuged at high speed (e.g., 35,000 - 50,000 rpm)

for a prolonged period (e.g., 18-24 hours) at a controlled temperature (e.g., 4°C).[22]

Fraction Collection: After centrifugation, distinct bands corresponding to empty and full viral

capsids will be visible. These bands are carefully collected by puncturing the side of the tube

with a syringe or by using a tube fractionator.[20]

Desalting: The collected fractions are then desalted using methods like dialysis or buffer

exchange chromatography to remove the high concentration of CsCl.[14]

Sodium Metatungstate Gradient Ultracentrifugation
Preparation of SMT Solution: Prepare a high-density stock solution of sodium
metatungstate by dissolving the salt in deionized water. The density can be adjusted by

adding more water to decrease it or by evaporation to increase it.[23][24]

pH Adjustment: If necessary, adjust the pH of the SMT solution to the desired range using a

suitable acid or base.[8]

Gradient Formation: Create a step or continuous gradient by layering SMT solutions of

different densities or by using a gradient maker.

Sample Loading: The sample is carefully layered on top of the gradient.
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Ultracentrifugation: Centrifuge the tubes at the appropriate speed and time to achieve

separation. Due to the lower viscosity of SMT, centrifugation times may sometimes be

shorter compared to other media.[4]

Fraction Collection and Processing: Collect the separated bands as described for the CsCl

protocol. The SMT can be removed by dialysis or dilution and centrifugation. SMT is also

reusable.[4]

Visualizing the Workflow and Decision-Making
Process
To aid in understanding the experimental process and the factors influencing the choice

between these two media, the following diagrams are provided.
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Caption: A generalized workflow for density gradient ultracentrifugation.
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Choice of Medium
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Caption: Key factors influencing the choice between Sodium Metatungstate and Cesium

Chloride.

Conclusion
The choice between sodium metatungstate and cesium chloride for ultracentrifugation is a

nuanced one, with each medium offering distinct advantages and disadvantages. Cesium

chloride remains a well-documented and effective choice for a wide range of applications,

particularly for nucleic acid and viral purification, where its separation resolution is well-

established. However, its inherent toxicity is a significant concern for many downstream

applications.

Sodium metatungstate provides a compelling non-toxic alternative with a higher density range

and low viscosity. While it is a safer and often more efficient medium, researchers must be

mindful of the potential effects of its acidic pH on their specific samples and take appropriate

measures to adjust it if necessary. Ultimately, the optimal choice will depend on a careful

consideration of the experimental goals, the nature of the sample, and the available resources.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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